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Compound of Interest

Compound Name: cis-4-Nonene

Cat. No.: B084754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for key chemical

transformations involving cis-4-Nonene. It is intended to serve as a practical guide for

researchers in organic synthesis, catalysis, and drug development, offering insights into

reaction mechanisms, experimental setups, and expected outcomes.

Olefin Metathesis of cis-4-Nonene
Olefin metathesis is a powerful tool for the formation of new carbon-carbon double bonds. In

the context of cis-4-Nonene, self-metathesis leads to the formation of 4-octene and 2-butene.

This reaction is catalyzed by various transition metal complexes, with molybdenum and

ruthenium-based catalysts being particularly effective.

Mechanistic Pathway: The Chauvin Mechanism
The generally accepted mechanism for olefin metathesis is the Chauvin mechanism, which

involves the formation of a metallacyclobutane intermediate.[1] The catalyst, a metal alkylidene,

reacts with the alkene in a [2+2] cycloaddition to form the four-membered ring intermediate.

This intermediate can then undergo a retro-[2+2] cycloaddition to yield a new alkene and a new

metal alkylidene, thus propagating the catalytic cycle.
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Isomerization-Hydroformylation Sequence

cis-4-Nonene + Catalyst

Isomerization to
Terminal/Internal Olefins

Hydroformylation

Linear and Branched
Aldehydes

Concerted Epoxidation

cis-4-Nonene +
m-CPBA

"Butterfly"
Transition State

Concerted attack cis-4,5-Epoxynonane +
m-Chlorobenzoic Acid
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Electrophilic Bromination

cis-4-Nonene + Br₂

Formation of Cyclic
Bromonium Ion

Nucleophilic Attack
by Br⁻ (anti-addition)

Racemic Mixture of
(4R,5S)- and (4S,5R)-4,5-Dibromononane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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